Cas no 2137419-63-5 (methyl 3-[(1S)-1-aminoethyl]-3,4-dihydro-2H-1-benzopyran-6-carboxylate)

• Product Name: methyl 3-[(1S)-1-aminoethyl]-3,4-dihydro-2H-1-benzopyran-6-carboxylate
• CAS No: 2137419-63-5
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6025844
• PubChem ID: 165745154
• Update Time: 2025-05-21

methyl 3-[(1S)-1-aminoethyl]-3,4-dihydro-2H-1-benzopyran-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-726774
• 2137419-63-5
• methyl 3-[(1S)-1-aminoethyl]-3,4-dihydro-2H-1-benzopyran-6-carboxylate

• Inchi： 1S/C13H17NO3/c1-8(14)11-6-10-5-9(13(15)16-2)3-4-12(10)17-7-11/h3-5,8,11H,6-7,14H2,1-2H3/t8-,11?/m0/s1
• InChI Key： DWECNXLLMVUDKR-YMNIQAILSA-N
• SMILES： O1C2C=CC(C(=O)OC)=CC=2CC(C1)[C@H](C)N

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 3-[(1S)-1-aminoethyl]-3,4-dihydro-2H-1-benzopyran-6-carboxylate

Comprehensive Overview of Methyl 3-[(1S)-1-Aminoethyl]-3,4-Dihydro-2H-1-Benzopyran-6-Carboxylate (CAS No. 2137419-63-5)

The compound methyl 3-[(1S)-1-aminoethyl]-3,4-dihydro-2H-1-benzopyran-6-carboxylate (CAS No. 2137419-63-5) is a chiral benzopyran derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 3,4-dihydro-2H-1-benzopyran core and an aminoethyl side chain, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

One of the key features of methyl 3-[(1S)-1-aminoethyl]-3,4-dihydro-2H-1-benzopyran-6-carboxylate is its stereochemistry, as the (1S)-1-aminoethyl group introduces chirality, which is crucial for enantioselective synthesis. This aligns with the growing demand for chiral compounds in the pharmaceutical industry, where enantiopure drugs often exhibit superior efficacy and reduced side effects. The compound's benzopyran scaffold is also noteworthy, as it is a common motif in natural products and synthetic drugs with anti-inflammatory, antioxidant, and antimicrobial properties.

In recent years, the scientific community has shown heightened interest in CAS 2137419-63-5 due to its potential role in addressing global health challenges. For instance, its structural similarity to known neuroprotective agents has sparked investigations into its efficacy in treating neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, its carboxylate ester functionality makes it a candidate for prodrug development, a hot topic in modern pharmacology aimed at improving drug bioavailability and patient compliance.

From a synthetic chemistry perspective, methyl 3-[(1S)-1-aminoethyl]-3,4-dihydro-2H-1-benzopyran-6-carboxylate offers opportunities for modular derivatization. Researchers can exploit its amino and ester groups for further functionalization, enabling the creation of diverse compound libraries for high-throughput screening. This is particularly relevant in the era of AI-driven drug discovery, where computational tools are used to predict bioactive molecules, and synthetic accessibility is a critical factor.

Environmental and sustainability considerations are also driving interest in this compound. The benzopyran core is found in many plant-derived molecules, making it a target for green chemistry approaches. Efforts are underway to develop eco-friendly synthetic routes for CAS 2137419-63-5, minimizing waste and energy consumption. This aligns with the broader trend toward sustainable pharmaceutical manufacturing, a topic frequently searched by industry professionals and academics alike.

In summary, methyl 3-[(1S)-1-aminoethyl]-3,4-dihydro-2H-1-benzopyran-6-carboxylate (CAS No. 2137419-63-5) is a promising compound with multifaceted applications. Its chiral nature, functional group versatility, and relevance to contemporary research themes such as neuroprotection, prodrug design, and sustainable synthesis make it a valuable subject for further study. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both medicinal chemistry and industrial applications.